4-Bromo-2-iodobenzoic acid
Overview
Description
4-Bromo-2-iodobenzoic acid is a chemical compound with the molecular formula C7H4BrIO2 and a molecular weight of 326.92 . It is a solid at room temperature .
Molecular Structure Analysis
The molecular structure of 4-Bromo-2-iodobenzoic acid consists of a benzene ring substituted with a bromine atom, an iodine atom, and a carboxylic acid group . It contains a total of 15 bonds, including 11 non-H bonds, 7 multiple bonds, 1 rotatable bond, 1 double bond, 6 aromatic bonds, 1 six-membered ring, 1 carboxylic acid (aromatic), and 1 hydroxyl group .Physical And Chemical Properties Analysis
4-Bromo-2-iodobenzoic acid is a solid at room temperature .Scientific Research Applications
Synthesis of Cyclic Hypervalent Iodine(III) Oxidants
4-Bromo-2-iodobenzoic acid can be used in the synthesis of cyclic hypervalent iodine(III) oxidants . These oxidants are efficient organocatalysts and reagents for various reactions .
Precursor for Other Cyclic Organoiodine(III) Derivatives
The 2-iodosobenzoic acids (IBAs) obtained from 4-Bromo-2-iodobenzoic acid can be used as precursors of other cyclic organoiodine(III) derivatives .
Catalyst and Reagent in Various Reactions
IBA, a representative trivalent cyclic hypervalent iodine oxidant, has been used as a catalyst and reagent in various reactions, such as decarboxylative alkynylation, decarboxylative acylarylation, oxyalkenylation, oxyarylation, oxidative C–H arylation, C–H hydroxylation, C-H oxidation, ring-opening hydrazination, and asymmetric intramolecular α-cyclopropanation .
Synthesis of Oligo (m -phenylene ethynylenes)
2-Iodobenzoic acid, which can be derived from 4-Bromo-2-iodobenzoic acid, can be used as a reactant in the synthesis of oligo (m -phenylene ethynylenes) .
Synthesis of (±)-Lycoricidine
2-Iodobenzoic acid can also be used in the synthesis of (±)-lycoricidine .
Detoxifiers of Organophosphorus Nerve Agents
Another application of 2-Iodobenzoic acid is in the synthesis of various detoxifiers of organophosphorus nerve agents .
Preparation of Oxidizing Reagents
2-Iodobenzoic acid is used as a precursor in the preparation of oxidizing reagents like 2-iodoxybenzoic acid (IBX) and Dess-Martin periodinane (DMP) .
Synthesis of Biaryl Intermediates
4-Bromo-2-fluorobenzoic acid, a compound similar to 4-Bromo-2-iodobenzoic acid, can be used in the synthesis of biaryl intermediates by palladium-mediated coupling with various aryl boronic acids .
Safety and Hazards
4-Bromo-2-iodobenzoic acid is classified as a hazard under the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Safety precautions include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area .
Mechanism of Action
Target of Action
It is known that halogenated benzoic acids, such as 4-bromo-2-iodobenzoic acid, are often used in organic synthesis and may interact with various biological targets depending on the specific context of their use .
Mode of Action
It is known that halogenated benzoic acids can participate in various chemical reactions due to the presence of reactive halogen atoms . These compounds can act as electrophiles, allowing them to form bonds with nucleophilic entities in a biological system .
Biochemical Pathways
Halogenated benzoic acids can potentially influence a variety of biochemical pathways due to their reactivity .
Pharmacokinetics
It is known that the compound has a high gastrointestinal absorption and is bbb permeant . Its Log Po/w values, which indicate its lipophilicity, range from 1.76 to 3.24 , suggesting that it may be able to cross biological membranes.
Result of Action
Given its potential reactivity, it could potentially influence a variety of cellular processes depending on the specific context of its use .
Action Environment
The action, efficacy, and stability of 4-Bromo-2-iodobenzoic acid can be influenced by various environmental factors. For instance, its solubility can affect its bioavailability and thus its action . It is moderately soluble, with a Log S (ESOL) value of -4.11 . Additionally, its stability can be affected by storage conditions. It is recommended to store the compound at room temperature .
properties
IUPAC Name |
4-bromo-2-iodobenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4BrIO2/c8-4-1-2-5(7(10)11)6(9)3-4/h1-3H,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JYNKVVLDGGRVFE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Br)I)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4BrIO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20597987 |
Source
|
| Record name | 4-Bromo-2-iodobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20597987 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
326.91 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-2-iodobenzoic acid | |
CAS RN |
1133123-02-0 |
Source
|
| Record name | 4-Bromo-2-iodobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20597987 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-Bromo-2-iodobenzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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